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Compound of Interest

Compound Name: (R)-BINAP

Cat. No.: B118720 Get Quote

(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl, commonly known as (R)-BINAP, is a chiral

ligand widely used in asymmetric synthesis. While it is not classified as a hazardous substance

under the Globally Harmonized System (GHS), responsible laboratory practice necessitates its

proper handling and disposal to ensure safety and environmental protection.[1] This guide

provides essential information for researchers, scientists, and drug development professionals

on the safe disposal of (R)-BINAP.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to wear appropriate Personal Protective

Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[2][3] All

handling should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize the potential for inhalation of fine dust particles.[2][3] Although not officially classified

as hazardous, some safety data sheets recommend avoiding direct contact as it may cause

skin and eye irritation or respiratory irritation.[3]

In the event of a spill, prevent the generation of dust by gently sweeping the solid material into

a suitable container.[2] Ensure that drains are covered to prevent environmental release.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of (R)-BINAP relevant to

its handling and disposal.
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Property Value

Molecular Formula C₄₄H₃₂P₂

Molecular Weight 622.67 g/mol

Appearance Off-white solid

Melting Point 239 - 242 °C (462.2 - 467.6 °F)[4]

Odor Odorless

GHS Classification Not classified as hazardous[1]

Step-by-Step Disposal Protocol
This protocol outlines the procedures for the disposal of pure, unused (R)-BINAP and

contaminated laboratory materials.

A. Disposal of Unused or Waste (R)-BINAP (Solid)

Segregation: Do not mix solid (R)-BINAP waste with other chemical waste streams,

especially those classified as hazardous. Keep it in its original or a clearly labeled, sealed

container.[2]

Waste Collection: For small quantities, place the sealed container into a designated

receptacle for non-hazardous solid chemical waste. This should be separate from general

laboratory trash.[2]

Labeling: Clearly label the waste container with the chemical name: "(R)-(+)-2,2'-

Bis(diphenylphosphino)-1,1'-binaphthyl" or "(R)-BINAP".

Institutional Procedures: Adhere to your institution's specific guidelines and procedures for

the collection and disposal of non-hazardous chemical waste. Contact your Environmental

Health & Safety (EHS) department for guidance.[2]

B. Decontamination and Disposal of Contaminated Labware

Glassware:
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Triple rinse contaminated glassware with a suitable organic solvent (e.g., acetone,

toluene) to remove all residues of (R)-BINAP.

Collect the initial solvent rinsate as chemical waste. Depending on local regulations, this

may need to be treated as hazardous waste due to the solvent.

After the initial solvent rinse, wash the glassware with soap and water as per standard

laboratory procedure.

Sharps: Needles, syringes, or other contaminated sharps should be disposed of in a

designated sharps container in accordance with institutional protocols.

Personal Protective Equipment (PPE) and Consumables:

Disposable items such as gloves, weighing paper, and paper towels that are lightly

contaminated with (R)-BINAP should be placed in a designated container for non-

hazardous solid chemical waste.[2]

If grossly contaminated, consult your EHS department for specific disposal instructions.

Disposal Workflow Diagram
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Caption: Disposal workflow for (R)-BINAP and contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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